Cas no 2138562-44-2 (3-(2,6-dimethylthiomorpholin-4-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-(2,6-dimethylthiomorpholin-4-yl)cyclobutane-1-carboxylic acid
• CAS No: 2138562-44-2
• MF: C₁₁H₁₉NO₂S
• MW: 229.339061975479
• CID: 5990224
• PubChem ID: 165493610
• Update Time: 2025-06-13

3-(2,6-dimethylthiomorpholin-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dimethylthiomorpholin-4-yl)cyclobutane-1-carboxylic acid
• EN300-1196592
• 2138562-44-2

• Inchi： 1S/C11H19NO2S/c1-7-5-12(6-8(2)15-7)10-3-9(4-10)11(13)14/h7-10H,3-6H2,1-2H3,(H,13,14)
• InChI Key： BUUZRMOGWVXCFV-UHFFFAOYSA-N
• SMILES： S1C(C)CN(CC1C)C1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 229.11365002g/mol
• Monoisotopic Mass: 229.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 65.8Ų

Additional information on 3-(2,6-dimethylthiomorpholin-4-yl)cyclobutane-1-carboxylic acid

Introduction to 3-(2,6-dimethylthiomorpholin-4-yl)cyclobutane-1-carboxylic acid (CAS No. 2138562-44-2)

3-(2,6-dimethylthiomorpholin-4-yl)cyclobutane-1-carboxylic acid (CAS No. 2138562-44-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural framework, combining a cyclobutane ring with a morpholine moiety functionalized at the 4-position and substituted with dimethylthio groups at the 2 and 6 positions. The distinctive architecture of this molecule imparts it with potential pharmacological properties that make it a subject of interest for further research and development.

The morpholine scaffold is well-known for its presence in numerous bioactive molecules, contributing to properties such as solubility, metabolic stability, and interaction with biological targets. The incorporation of the dimethylthio group into the morpholine ring further modulates the electronic and steric environment of the molecule, potentially influencing its binding affinity and selectivity. The cyclobutane ring, on the other hand, introduces rigidity to the molecular structure, which can be advantageous in terms of optimizing interactions with biological receptors.

In recent years, there has been a growing interest in designing molecules that combine structural features from different pharmacophores to achieve enhanced therapeutic efficacy. The compound 3-(2,6-dimethylthiomorpholin-4-yl)cyclobutane-1-carboxylic acid exemplifies this trend by integrating elements from both the morpholine and cyclobutane families. Such hybrid structures have shown promise in various therapeutic areas, including central nervous system disorders, oncology, and anti-inflammatory applications.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The unique combination of functional groups suggests that it may exhibit multiple modes of action or interact with diverse biological targets. Preliminary studies have indicated that derivatives of this compound may possess properties such as receptor binding affinity, enzyme inhibition, or modulation of ion channels. These characteristics make it an attractive candidate for further exploration in medicinal chemistry.

The synthesis of 3-(2,6-dimethylthiomorpholin-4-yl)cyclobutane-1-carboxylic acid presents both challenges and opportunities for chemists. The synthesis requires careful consideration of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and stereoselective transformations, may be employed to construct the desired framework efficiently. The successful synthesis not only provides a valuable building block for drug development but also offers insights into new synthetic strategies for related compounds.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacological properties of molecules with greater accuracy before conducting experimental validation. Molecular modeling studies on 3-(2,6-dimethylthiomorpholin-4-yl)cyclobutane-1-carboxylic acid have suggested potential interactions with various biological targets. These virtual screenings have helped identify key binding pockets and optimized analogs for further experimental testing. Such computational approaches are integral to modern drug discovery pipelines, streamlining the process from hit identification to lead optimization.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural features make it a candidate for use in agrochemicals or specialty chemicals where similar scaffolds are known to exhibit bioactivity. Additionally, the compound's stability under various conditions suggests it may be suitable for formulation into controlled-release systems or other advanced drug delivery mechanisms.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-(2,6-dimethylthiomorpholin-4-yl)cyclobutane-1-carboxylic acid will play an increasingly important role in addressing unmet medical needs. The integration of innovative chemical design with cutting-edge biological assays will be crucial in realizing their full potential as therapeutic agents. Future studies may explore its efficacy in preclinical models and its suitability for clinical translation.

The development of novel pharmaceuticals is a complex and multifaceted endeavor that requires collaboration across disciplines. Chemists, biologists, pharmacologists, and clinicians must work together to bring new treatments from concept to reality. The study of 3-(2,6-dimethylthiomorpholin-4-yl)cyclobutane-1-carboxylic acid exemplifies this collaborative approach, highlighting the importance of interdisciplinary research in advancing medical science.

In conclusion,3-(2,6-dimethylthiomorpholin-4-yl)cyclobutane-1-carboxylic acid (CAS No. 2138562-44-2) represents a promising area of investigation in pharmaceutical chemistry. Its unique structural features and potential pharmacological properties make it an exciting candidate for further research and development. As our understanding of biological systems continues to evolve,this compound will likely contribute significantly to the discovery and development of new therapies that address critical health challenges.